6,7-Dehydro Prednisolone 21-Acetate
6,7-Dehydro Prednisolone 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
2427-45-4
VCID:
VC0138554
InChI:
InChI=1S/C23H28O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h4-6,8,10,16-18,20,26,28H,7,9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2C=CC4=CC(=O)C=CC34C)O)C)O
Molecular Formula:
C23H28O6
Molecular Weight:
400.5 g/mol
6,7-Dehydro Prednisolone 21-Acetate
CAS No.: 2427-45-4
Reference Standards
VCID: VC0138554
Molecular Formula: C23H28O6
Molecular Weight: 400.5 g/mol
| CAS No. | 2427-45-4 |
|---|---|
| Product Name | 6,7-Dehydro Prednisolone 21-Acetate |
| Molecular Formula | C23H28O6 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H28O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h4-6,8,10,16-18,20,26,28H,7,9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1 |
| Standard InChIKey | HOYYRILTTRZHTJ-JZYPGELDSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2C=CC4=CC(=O)C=C[C@]34C)O)C)O |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2C=CC4=CC(=O)C=CC34C)O)C)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2C=CC4=CC(=O)C=CC34C)O)C)O |
| Synonyms | (11β)-11,17,21-Trihydroxypregna-1,4,6-triene-3,20-dione 21-Acetate; |
| PubChem Compound | 18594066 |
| Last Modified | Nov 11 2021 |
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